Cas no 2172006-36-7 (3-({5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylfuran-2-yl}formamido)-2-methylpropanoic acid)

• Product Name: 3-({5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylfuran-2-yl}formamido)-2-methylpropanoic acid
• CAS No: 2172006-36-7
• MF: C₂₅H₂₄N₂O₆
• MW: 448.467866897583
• CID: 6079262
• PubChem ID: 165814774
• Update Time: 2025-05-21

3-({5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylfuran-2-yl}formamido)-2-methylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-({5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylfuran-2-yl}formamido)-2-methylpropanoic acid
• 3-({5-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]furan-2-yl}formamido)-2-methylpropanoic acid
• EN300-1504413
• 2172006-36-7

• Inchi： 1S/C25H24N2O6/c1-15(24(29)30)12-26-23(28)22-11-10-16(33-22)13-27-25(31)32-14-21-19-8-4-2-6-17(19)18-7-3-5-9-20(18)21/h2-11,15,21H,12-14H2,1H3,(H,26,28)(H,27,31)(H,29,30)
• InChI Key： LYXBUSPPIMZDDE-UHFFFAOYSA-N
• SMILES： O(C(NCC1=CC=C(C(NCC(C(=O)O)C)=O)O1)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 448.16343649g/mol
• Monoisotopic Mass: 448.16343649g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 9
• Complexity: 693
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 118Ų

Additional information on 3-({5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylfuran-2-yl}formamido)-2-methylpropanoic acid

3-({5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylfuran-2-yl}formamido)-2-methylpropanoic acid: A Comprehensive Overview

CAS No 2172006-36-7 is the identifier for the compound known as 3-({5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylfuran-2-yl}formamido)-2-methylpropanoic acid. This compound has garnered significant attention in the fields of organic chemistry and pharmaceutical research due to its unique structural features and potential applications. The molecule is characterized by a complex structure that includes a fluorenylmethoxycarbonyl (Fmoc) group, a furan ring, and a formamide moiety, all of which contribute to its versatile chemical properties.

The Fmoc group, a well-known protecting group in peptide synthesis, plays a crucial role in stabilizing the amine functionality within the molecule. This feature makes the compound particularly valuable in the synthesis of bioactive molecules and in the development of novel therapeutic agents. Recent studies have highlighted the potential of this compound in drug delivery systems, where its ability to modulate biological activities without causing significant side effects has been extensively explored.

The furan ring in the molecule is another key structural element that contributes to its reactivity and selectivity. Furan derivatives are known for their aromaticity and ability to participate in various chemical reactions, including cycloadditions and electrophilic substitutions. In this compound, the furan ring is further substituted with a formamide group, which enhances its ability to engage in hydrogen bonding and other non-covalent interactions. This makes it an attractive candidate for use in supramolecular chemistry and materials science.

Recent advancements in computational chemistry have enabled researchers to gain deeper insights into the electronic structure and reactivity of this compound. Quantum mechanical calculations have revealed that the molecule exhibits significant conjugation across its functional groups, which influences its optical properties and reactivity. These findings have opened new avenues for its application in optoelectronic materials and sensors.

In terms of synthesis, the compound can be prepared through a multi-step process involving coupling reactions, oxidation steps, and protecting group strategies. The use of Fmoc as a protecting group ensures high yields and excellent control over the reaction pathway. Researchers have also explored alternative synthetic routes, including enzymatic catalysis and microwave-assisted synthesis, to improve efficiency and reduce environmental impact.

The biological activity of 3-({5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylfuran-2-yl}formamido)-2-methylpropanoic acid has been extensively studied in vitro and in vivo models. Preclinical studies have demonstrated its potential as an anti-inflammatory agent, with mechanisms involving inhibition of key inflammatory pathways such as NF-kB and COX-2. Additionally, its ability to modulate cellular signaling pathways makes it a promising candidate for cancer therapy.

Despite its numerous advantages, challenges remain in scaling up the production of this compound for large-scale applications. Issues such as stereocontrol during synthesis and maintaining stability during storage need to be addressed to ensure its commercial viability. Ongoing research is focused on developing robust manufacturing processes that can meet these demands while maintaining high quality standards.

In conclusion, CAS No 2172006-36-7 represents a cutting-edge compound with diverse applications across multiple disciplines. Its unique structure, combined with recent advancements in synthetic methodologies and computational modeling, positions it as a key player in future innovations within organic chemistry and pharmacology.